(R)-2-(3-chloro-5-fluorophenylamino)butanoic acid
Overview
Description
(R)-2-(3-chloro-5-fluorophenylamino)butanoic acid is a useful research compound. Its molecular formula is C10H11ClFNO2 and its molecular weight is 231.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Phospholipase D Inhibitors for Therapeutic Applications
"(R)-2-(3-chloro-5-fluorophenylamino)butanoic acid" may relate to compounds investigated for their ability to inhibit phospholipase D (PLD), an enzyme implicated in multiple biological processes. PLD inhibitors like 5-fluoro-2-indolyl des-chlorohalopemide (FIPI) demonstrate potential in altering cell spreading and inhibiting chemotaxis, suggesting therapeutic applications in autoimmunity and cancer metastasis (W. Su et al., 2009) Read More.
Fluorescent Probes for Biological Studies
A strategy for biosynthetically incorporating low-molecular-weight fluorophores into proteins at defined sites has been developed, highlighting the potential for using fluorescent amino acids like dansylalanine for studying protein dynamics and interactions in vivo (D. Summerer et al., 2006) Read More.
Radiotracers for Neurological Imaging
New GABA_B agonists have been synthesized, including compounds structurally related to "this compound", for potential PET radiotracer applications. These compounds, like (R)-4-amino-3-(4-chloro-3-((2-fluoropyridin-4-yl)methoxy)phenyl)butanoic acid, demonstrate promising binding affinities and brain uptake in mice, indicating their utility in imaging GABA_B receptors in neurological studies (R. Naik et al., 2018) Read More.
Gas and Vapor Separations
Research into rare-earth metal-organic frameworks (MOFs) with restricted window apertures, incorporating structural elements similar to "this compound", has shown significant potential in selective adsorption kinetics for gas/vapor separation. These materials demonstrate notable separation properties driven by adsorption kinetics, particularly in systems like n-butane/methane and butanol/methanol (D. Xue et al., 2015) Read More.
Properties
IUPAC Name |
(2R)-2-(3-chloro-5-fluoroanilino)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFNO2/c1-2-9(10(14)15)13-8-4-6(11)3-7(12)5-8/h3-5,9,13H,2H2,1H3,(H,14,15)/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIYGVKPGJGNTCV-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)NC1=CC(=CC(=C1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C(=O)O)NC1=CC(=CC(=C1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30736365 |
Source
|
| Record name | (2R)-2-(3-Chloro-5-fluoroanilino)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30736365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1270019-83-4 |
Source
|
| Record name | (2R)-2-(3-Chloro-5-fluoroanilino)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30736365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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